Cas no 99708-49-3 (3-(6-chloropyridazin-3-yl)benzonitrile)

3-(6-Chloropyridazin-3-yl)benzonitrile is a heterocyclic compound featuring a chloropyridazine core linked to a benzonitrile moiety. This structure imparts versatility as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The chloropyridazine group offers reactivity for nucleophilic substitution, enabling further functionalization, while the benzonitrile moiety enhances stability and provides a handle for additional derivatization. Its well-defined molecular architecture makes it valuable for constructing complex molecules with potential biological activity. The compound’s purity and consistent performance are critical for research and industrial applications, ensuring reliable results in synthetic pathways. Suitable for controlled reactions, it is often utilized in cross-coupling and heterocyclic elaboration.

3-(6-chloropyridazin-3-yl)benzonitrile structure

99708-49-3 structure

Product Name:3-(6-chloropyridazin-3-yl)benzonitrile

CAS No:99708-49-3

MF:C₁₁H₆ClN₃

MW:215.638440608978

MDL:MFCD19560044

CID:1123715

PubChem ID:13573466

Update Time:2025-06-07

3-(6-chloropyridazin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(6-chloro-3-pyridazinyl)-Benzonitrile
- 3-(6-chloropyridazin-3-yl)benzonitrile
- EN300-154881
- 99708-49-3
- 3-(6-Chloro-pyridazin-3-yl)-benzonitrile
- FT-0721836
- CS-0235282
- AKOS013306882
- Z1184865611
- 3-chloro-6-(3-cyanophenyl)pyridazine
- A1-02975
- SCHEMBL1133807
- FEBMKURRASMYRN-UHFFFAOYSA-N
- DA-00024
- MDL： MFCD19560044
- Inchi： 1S/C11H6ClN3/c12-11-5-4-10(14-15-11)9-3-1-2-8(6-9)7-13/h1-6H
- InChI Key： FEBMKURRASMYRN-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C2C=CC=C(C#N)C=2)N=N1

Computed Properties

Exact Mass: 215.0250249g/mol
Monoisotopic Mass: 215.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 49.6Å²

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Matrix Scientific	161451-2g	3-(6-Chloropyridazin-3-yl)benzonitrile, 95%	99708-49-3	95%	2g	$1190.00	2023-09-07
Enamine	EN300-154881-0.05g	3-(6-chloropyridazin-3-yl)benzonitrile	99708-49-3	95%	0.05g	$174.0	2023-07-08
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Enamine	EN300-154881-0.25g	3-(6-chloropyridazin-3-yl)benzonitrile	99708-49-3	95%	0.25g	$367.0	2023-07-08
Enamine	EN300-154881-0.5g	3-(6-chloropyridazin-3-yl)benzonitrile	99708-49-3	95%	0.5g	$579.0	2023-07-08
Enamine	EN300-154881-1.0g	3-(6-chloropyridazin-3-yl)benzonitrile	99708-49-3	95%	1.0g	$743.0	2023-07-08
Enamine	EN300-154881-2.5g	3-(6-chloropyridazin-3-yl)benzonitrile	99708-49-3	95%	2.5g	$1454.0	2023-07-08
Enamine	EN300-154881-5.0g	3-(6-chloropyridazin-3-yl)benzonitrile	99708-49-3	95%	5.0g	$2152.0	2023-07-08
Enamine	EN300-154881-10.0g	3-(6-chloropyridazin-3-yl)benzonitrile	99708-49-3	95%	10.0g	$3191.0	2023-07-08
TRC	B406453-10mg	3-(6-chloropyridazin-3-yl)benzonitrile	99708-49-3		10mg	$ 50.00	2022-06-07